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Compound of Interest

Compound Name: FTY720 (S)-Phosphate

Cat. No.: B1681648 Get Quote

Safe Handling and Operational Guide for FTY720
(S)-Phosphate
This document provides crucial safety, handling, and logistical information for researchers,

scientists, and drug development professionals working with FTY720 (S)-Phosphate.

Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

FTY720 (S)-Phosphate is a potent bioactive lipid and an agonist for several sphingosine-1-

phosphate (S1P) receptors.[1][2][3][4] The Safety Data Sheet (SDS) classifies it as harmful if

swallowed, a cause of skin and serious eye irritation, and potentially causing respiratory

irritation, drowsiness, or dizziness.[5] Due to its potency, handling this compound requires

stringent safety measures beyond basic laboratory protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
While the manufacturer's SDS states that specific personal protective equipment is "not

required," the listed hazards necessitate a higher level of precaution, consistent with handling

highly potent active pharmaceutical ingredients (HPAPIs).[5][6] The following table summarizes

the recommended PPE.
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Activity Required PPE Rationale

Handling Solid

Compound(Weighing,

Aliquoting)

Primary Engineering Control:

Chemical fume hood or

ventilated balance enclosure.

For highly potent compounds,

a glove box or flexible

containment glove bag is the

most effective solution.

[7]Respiratory: NIOSH-

approved N95 respirator or a

powered air-purifying respirator

(PAPR) for higher-risk

operations.[7][8]Hand

Protection: Double-gloving with

nitrile gloves tested for

chemotherapy drug resistance

(e.g., ASTM D6978 compliant).

[9]Eye Protection: Chemical

safety goggles or a full-face

shield.[8]Body Protection:

Disposable, poly-coated gown

or a "bunny suit" coverall with

integrated shoe covers.[6][8][9]

To prevent inhalation of

airborne particles and minimize

skin contact with the potent

solid compound.[9]

Preparing Solutions

Primary Engineering Control:

Chemical fume

hood.Respiratory: N95

respirator if outside of a fume

hood.Hand Protection: Double

nitrile gloves.Eye Protection:

Chemical safety goggles.Body

Protection: Disposable, fluid-

resistant lab coat or gown.

To protect against splashes

and aerosol generation during

dissolution.

Administering to Animals or

Cell Cultures

Primary Engineering Control:

Biosafety cabinet (BSC) for cell

culture; ventilated cage

changing station for animal

To prevent exposure during

administration and handling of

treated subjects or cultures.
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studies.Hand Protection:

Double nitrile gloves.Eye

Protection: Safety glasses with

side shields or goggles.Body

Protection: Lab coat or gown.

Operational Plan: From Receipt to Disposal
A systematic approach is critical for safely managing FTY720 (S)-Phosphate throughout its

lifecycle in the laboratory.

Receiving: Upon receipt, inspect the package for any damage or leaks in a designated area.

Storage: The compound is a crystalline solid.[10] Store the container at -20°C for long-term

stability (≥ 4 years).[4][10]

Inventory: Maintain a detailed inventory log, recording the amount received, used, and

remaining.

Pre-planning: Before handling, ensure all necessary PPE is available and the designated

workspace (e.g., fume hood) is clean and uncluttered.

Weighing: Weigh the solid compound in a ventilated balance enclosure or a chemical fume

hood to minimize inhalation risk. Use dedicated weighing tools.

Dissolution: FTY720 (S)-Phosphate is soluble in chloroform (0.5 mg/ml).[10] For in vivo

experiments, it can be dissolved in sterile water.[11] Note that solutions are unstable and

should be prepared fresh.[2][11]

Labeling: Clearly label the solution container with the compound name, concentration,

solvent, and date of preparation.

Solid Waste: All disposable materials that have come into contact with FTY720 (S)-
Phosphate, including gloves, gowns, weighing papers, and pipette tips, must be collected in

a dedicated, sealed hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated hazardous liquid waste container. Do not pour down the drain.[5]

Decontamination: Decontaminate all non-disposable equipment (e.g., spatulas, glassware)

and work surfaces thoroughly after use.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office, typically via incineration for potent compounds.

[7]
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Caption: Safe handling and disposal workflow for FTY720 (S)-Phosphate.

Physicochemical and Biological Data
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Property Value Reference

CAS Number 402616-26-6 [5][10]

Molecular Formula C₁₉H₃₄NO₅P [1][10]

Formula Weight 387.5 g/mol [10]

Appearance Crystalline solid [10]

Purity ≥98% [1][10]

Storage Temperature -20°C [10]

Long-term Stability ≥ 4 years at -20°C [4][10]

Solubility Chloroform: 0.5 mg/ml [10]

Mechanism of Action
Agonist for S1P receptors

S1P₁, S1P₃, S1P₄, and S1P₅.
[4][12]

Signaling Pathway
FTY720 (S)-Phosphate is the in vivo phosphorylated, active form of FTY720.[12][13] It acts as

a potent agonist at four of the five S1P receptors, leading to their internalization, particularly

S1P₁.[10] This process inhibits the S1P-dependent egress of lymphocytes from lymphoid

organs, resulting in immunosuppression.[10] Additionally, it can activate the

Gα12/13/Rho/ROCK signaling pathway via the S1P₂ receptor.[14]
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Caption: FTY720 (S)-Phosphate signaling pathways.

Experimental Protocol: [³⁵S]GTPγS Binding Assay
This protocol is a representative method for assessing the efficacy of FTY720 (S)-Phosphate
at S1P receptors, adapted from published literature.[13]

To determine the potency and efficacy of FTY720 (S)-Phosphate in stimulating [³⁵S]GTPγS

binding to membranes prepared from cells expressing a specific S1P receptor subtype (e.g.,

S1P₁).

Cell membranes from CHO or HEK293 cells overexpressing the human S1P₁ receptor.
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FTY720 (S)-Phosphate.

[³⁵S]GTPγS (specific activity ~1250 Ci/mmol).

GTPγS Assay Buffer: 20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4.

GDP (Guanosine 5'-diphosphate).

Saponin.

96-well scintillation microplates (e.g., Wallac ScintiPlate).

Microplate scintillation counter.

Compound Dilution: Prepare a serial dilution of FTY720 (S)-Phosphate in the assay buffer to

achieve a range of final concentrations (e.g., 1 pM to 10 µM).

Reagent Preparation: Prepare a master mix containing cell membranes (5-10 µg

protein/well), saponin (10 µg/ml), GDP (10 µM), and [³⁵S]GTPγS (0.1 nM) in the assay buffer.

Assay Incubation:

Add 50 µL of assay buffer (for basal binding) or diluted FTY720 (S)-Phosphate to the

wells of the 96-well plate.

Add 50 µL of the master mix to each well to initiate the reaction.

Incubate the plate at 30°C for 60 minutes with gentle agitation.

Signal Detection:

Terminate the assay by centrifuging the plate at 1000 x g for 5 minutes.

Aspirate the supernatant.

Seal the plate and count the radioactivity in a microplate scintillation counter.

Data Analysis:
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Subtract the non-specific binding (determined in the presence of excess unlabeled

GTPγS) from all values.

Normalize the data to the basal binding (buffer only) and plot the stimulation (as a

percentage over basal) against the logarithm of the agonist concentration.

Fit the data to a sigmoidal dose-response curve using non-linear regression to determine

the pEC₅₀ and Eₘₐₓ values.

[³⁵S]GTPγS Binding Assay Workflow

Prepare Serial Dilutions
of FTY720 (S)-Phosphate

Add Compound & Master Mix
to 96-well Plate

Prepare Master Mix
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Caption: Experimental workflow for a [³⁵S]GTPγS binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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